Cas no 690246-05-0 (2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide)

• Product name: 2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 690246-05-0
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 5555051

2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide
• Benzenesulfonamide, 2,5-dimethyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-
• 2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C20H25N3O3S/c1-16-8-9-17(2)19(14-16)27(25,26)21-15-20(24)23-12-10-22(11-13-23)18-6-4-3-5-7-18/h3-9,14,21H,10-13,15H2,1-2H3
• InChI Key： STTMSHYCXJDTDZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(=O)N2CCN(C3=CC=CC=C3)CC2)(=O)=O)=CC(C)=CC=C1C

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 607.3±65.0 °C(Predicted)
• pka: 10.06±0.50(Predicted)

Additional information on 2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide

2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 690246-05-0): A Comprehensive Overview

2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 690246-05-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The molecular structure of 2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide is characterized by a benzene ring substituted with two methyl groups at the 2 and 5 positions, a sulfonamide group at the 1 position, and a piperazine ring attached to an ethyl group with an oxo substituent. This intricate arrangement of functional groups contributes to its pharmacological properties and potential biological activities.

Recent studies have focused on the potential of 2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide as a therapeutic agent. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Preliminary in vitro and in vivo studies have shown that this compound can effectively inhibit serotonin reuptake, suggesting its potential as an antidepressant.

In addition to its SSRI properties, 2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Research has demonstrated that this compound can reduce inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), making it a potential candidate for anti-inflammatory therapies.

The pharmacokinetic properties of 2,5-dimethyl-N-2-oxo-2-(4-phenylpiperazin-1-y l)ethylbenzene -1-sulfonamide have also been studied extensively. Its oral bioavailability is moderate, and it exhibits good plasma stability. These characteristics are crucial for developing it into an effective oral medication. Furthermore, the compound has shown low toxicity in preclinical studies, which is a favorable attribute for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-dimethyl-N - 2 - oxo - 2 - (4 - phenyl piperazin - 1 - yl ) ethyl benzene - 1 - sulfonamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound through further clinical stages.

The potential applications of 2 , 5 - dimethyl - N - 2 - oxo - 2 - (4 - phenyl piperazin - 1 - yl ) ethyl benzene - 1 - sulfonamide extend beyond mental health and inflammation. Researchers are exploring its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotransmitter levels and reduce inflammation may offer new therapeutic avenues for these debilitating conditions.

In conclusion, 2 , 5 - dimethyl - N - 2 - oxo - 2 - (4 - phenyl piperazin - 1 - yl ) ethyl benzene - 1 - sulfonamide (CAS No . 690246 - 05 - 0 ) represents a promising molecule with diverse therapeutic potentials . Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development . As ongoing studies continue to uncover its full range of benefits , this compound may play a significant role in advancing medical treatments across multiple fields .